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Compound of Interest

Compound Name: Vinyl octanoate

Cat. No.: B1583061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical information on the safety, handling, and Globally

Harmonized System (GHS) classification of vinyl octanoate. The following sections detail its

hazardous properties, safe handling procedures, and the experimental basis for these

recommendations, offering a comprehensive resource for laboratory and industrial settings.

Chemical Identification and Physical Properties
Vinyl octanoate, also known as vinyl caprylate, is a colorless liquid used in the synthesis of

polymers and as a flavoring agent.[1][2] A clear understanding of its physical and chemical

properties is fundamental to its safe handling.
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Property Value Source

CAS Number 818-44-0 [3][4]

Molecular Formula C10H18O2 [3]

Molecular Weight 170.25 g/mol

Appearance Colorless liquid

Boiling Point 192 °C (377.6 °F)

79-80 °C @ 7 mmHg

90 °C @ 10 Torr

Flash Point 75 °C (167 °F)

Density 0.88 g/cm³

Solubility

Low solubility in water; soluble

in organic solvents like

alcohols and ethers.

Vapor Pressure 0.177 mmHg at 25°C

GHS Hazard Classification and Safety Precautions
Vinyl octanoate is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). Understanding these

classifications is crucial for implementing appropriate safety measures.

GHS Classification Hazard Statement Pictogram

Flammable Liquids H227: Combustible liquid

Skin Corrosion/Irritation H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure

H335: May cause respiratory

irritation
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Precautionary Statements:
A comprehensive set of precautionary statements is associated with the handling of vinyl
octanoate to minimize risk.
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Category
Precautionary Statement
Code

Statement

Prevention P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.

P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

P264
Wash skin thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P302 + P352
IF ON SKIN: Wash with plenty

of water.

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P319
Get medical help if you feel

unwell.

P321

Specific treatment (see

supplemental first aid

instruction on this label).
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P332 + P317
If skin irritation occurs: Get

medical help.

P337 + P317
If eye irritation persists: Get

medical help.

P362 + P364
Take off contaminated clothing

and wash it before reuse.

P370 + P378

In case of fire: Use dry sand,

dry chemical or alcohol-

resistant foam to extinguish.

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.

P403 + P235
Store in a well-ventilated

place. Keep cool.

P405 Store locked up.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

Safe Handling and Storage Workflow
A systematic approach to handling and storage is essential to ensure laboratory safety. The

following diagram outlines a logical workflow for managing vinyl octanoate from procurement

to disposal.
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Procurement & Receiving

Storage

Handling & Use

Spill & Waste Disposal

Procure from reputable supplier

Receive & inspect container for damage

Review Safety Data Sheet (SDS)

Store in a cool, dry, well-ventilated area

Proceed to storage

Keep away from heat, sparks, and open flames Store separately from incompatible materials Work in a well-ventilated area or fume hood

Transfer to use area

Wear appropriate PPE (gloves, safety glasses, lab coat)

Avoid inhaling vapors

Avoid contact with skin and eyes

Collect waste in a labeled, sealed container

After use

Ensure spill kit is accessible

Contain spills with absorbent material

Dispose of waste according to regulations

Click to download full resolution via product page

Caption: Safe handling workflow for vinyl octanoate.
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Experimental Protocols for Hazard Assessment
The GHS classifications of vinyl octanoate are based on data from standardized toxicological

and physical hazard tests. While specific study reports for vinyl octanoate are not publicly

available, the methodologies follow internationally recognized guidelines, such as those from

the Organisation for Economic Co-operation and Development (OECD).

Skin Irritation Testing (Representative Protocol based on
OECD 439)
The "Causes skin irritation" (H315) classification is determined using methods like the In Vitro

Skin Irritation: Reconstructed Human Epidermis (RhE) Test.

Objective: To identify substances that are capable of producing reversible damage to the skin.

Methodology:

Test System: A reconstructed human epidermis model, which mimics the biochemical and

physiological properties of the upper layers of human skin, is used.

Procedure: a. A small amount of vinyl octanoate is applied topically to the surface of the

RhE tissue. b. The tissue is incubated for a defined period (e.g., 60 minutes). c. After

exposure, the chemical is washed off, and the tissue is incubated for a further recovery

period (e.g., 42 hours).

Data Analysis: a. Cell viability is measured by the enzymatic conversion of a vital dye (e.g.,

MTT) into a colored product, which is then quantified. b. The viability of the treated tissue is

compared to that of a negative control.

Classification: If the cell viability is reduced to ≤ 50%, the substance is classified as a skin

irritant (UN GHS Category 2).

The following diagram illustrates the workflow for this in vitro skin irritation test.
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Preparation

Exposure & Incubation

Viability Assessment

Classification

Prepare Reconstructed Human
Epidermis (RhE) tissue

Apply vinyl octanoate to
triplicate tissue samples

Prepare negative (saline)
and positive (5% SDS) controls

Incubate for 60 minutes
at 37°C

Wash off test chemical

Incubate for 42-hour
recovery period

Perform MTT assay to
assess cell viability

Measure absorbance of
formazan product

Calculate % viability relative
to negative control

Viability ≤ 50%?

Classify as Skin Irritant
(GHS Category 2)

Yes

Classify as Non-Irritant

No

Click to download full resolution via product page

Caption: Workflow for in vitro skin irritation testing.
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Flash Point Determination (Representative Protocol)
The "Combustible liquid" (H227) classification is based on the flash point of the substance.

Objective: To determine the lowest temperature at which the application of an ignition source

causes the vapors of a liquid to ignite under specified conditions.

Methodology:

Apparatus: A closed-cup flash point tester (e.g., Pensky-Martens or Setaflash) is commonly

used. The closed-cup method is generally preferred for its accuracy and reproducibility.

Procedure: a. A specified amount of vinyl octanoate is placed in the test cup. b. The sample

is heated at a slow, constant rate. c. At regular temperature intervals, an ignition source (a

small flame) is introduced into the vapor space above the liquid.

Data Analysis: The flash point is the lowest temperature at which a "flash" (a brief ignition of

the vapor) is observed.

Classification: For GHS, a liquid with a flash point between 60 °C and 93 °C is classified as a

Category 4 flammable liquid, which corresponds to the "Combustible liquid" hazard

statement.

Eye Irritation and Respiratory Irritation
Similar to skin irritation, the "Causes serious eye irritation" (H319) and "May cause respiratory

irritation" (H335) classifications are based on standardized tests. Eye irritation is often

assessed using in vitro methods with reconstructed human corneal epithelium models (e.g.,

OECD 492). Respiratory irritation is typically evaluated through animal studies or by

considering evidence from human exposure and data on similar substances.

First Aid Measures
In the event of exposure to vinyl octanoate, the following first aid measures should be taken

immediately:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.
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Skin Contact: Take off contaminated clothing immediately. Wash the affected area with soap

and plenty of water. Consult a doctor if irritation persists.

Eye Contact: Rinse with pure water for at least 15 minutes. Remove contact lenses if present

and easy to do. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.

Rinse mouth with water and consult a doctor.

Fire-Fighting and Accidental Release Measures
Fire-Fighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish a fire

involving vinyl octanoate.

Accidental Release: In case of a spill, remove all sources of ignition. Ventilate the area. Wear

appropriate personal protective equipment, including chemical-impermeable gloves. Contain

the spill using a non-combustible absorbent material (e.g., sand, earth) and collect it in a

suitable, closed container for disposal. Do not let the chemical enter drains.

This guide is intended to provide comprehensive safety and handling information for vinyl
octanoate for use by trained professionals. Always refer to the specific Safety Data Sheet

(SDS) provided by the supplier for the most current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Vinyl Octanoate: A Comprehensive Technical Guide to
Safety, Handling, and GHS Classification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583061#safety-handling-and-ghs-information-for-
vinyl-octanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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